1-(4-Bromophenyl)-7-fluoro-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C22H17BrFNO4
• Molecular Weight: 458.3 g/mol
• IUPAC Name: 1-(4-bromophenyl)-7-fluoro-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C22H17BrFNO4/c23-13-5-3-12(4-6-13)19-18-20(26)16-10-14(24)7-8-17(16)29-21(18)22(27)25(19)11-15-2-1-9-28-15/h3-8,10,15,19H,1-2,9,11H2
• Standard InChI Key: PNIHWSKIHCQWLP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC=C(C=C5)Br

Introduction

1-(4-Bromophenyl)-7-fluoro-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound belonging to the class of dihydrochromeno-pyrrole derivatives. This compound is characterized by its unique structural features, which include a chromene core fused with a pyrrole ring, and the presence of bromine, fluorine, and tetrahydrofuran moieties. These structural elements contribute to its potential biological activities and make it an interesting candidate for medicinal chemistry research.

Synthesis and Characterization

The synthesis of 1-(4-Bromophenyl)-7-fluoro-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multicomponent reactions (MCRs). These reactions are efficient strategies for synthesizing complex heterocyclic compounds in a single step. Starting materials often include aryl aldehydes, amines, and other functionalized precursors. The use of acidic catalysts under mild conditions can optimize the reaction yield and purity.

Synthesis Method

Reactants	Conditions	Product
4-Bromobenzaldehyde, Amine, Diketone	Acidic catalyst, Mild conditions	1-(4-Bromophenyl)-7-fluoro-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Biological Activities and Potential Applications

Compounds similar to 1-(4-Bromophenyl)-7-fluoro-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have shown significant biological activities, including anti-inflammatory and anticancer properties. The presence of both aromatic and heteroaromatic systems may enhance binding affinity to target sites due to π-stacking interactions. Detailed mechanistic studies are necessary to elucidate specific pathways affected by this compound.

Potential Applications

• Medicinal Chemistry: Potential therapeutic applications due to its biological activities.

• Organic Synthesis: Useful in developing efficient synthetic methodologies for heterocyclic compounds.